
Personal protective equipment for handling
Trimethylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylacetonitrile

Cat. No.: B147661 Get Quote

Essential Safety and Handling Guide for
Trimethylacetonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Trimethylacetonitrile (also known as Pivalonitrile or tert-Butyl

cyanide). The information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Identifier:

CAS Number: 630-18-2

Molecular Formula: C₅H₉N

Hazard Summary
Trimethylacetonitrile is a highly flammable liquid and vapor that is toxic if swallowed, inhaled,

or in contact with skin.[1] It is also classified as a lachrymator, meaning it can cause tearing.[1]

Hazard Classifications:

Flammable liquids (Category 2)[1]

Acute toxicity, Oral (Category 3)[1]
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Acute toxicity, Inhalation (Category 3)[1]

Acute toxicity, Dermal (Category 3)[1]

Personal Protective Equipment (PPE)
Adherence to proper PPE is critical to minimize exposure risk. The following table summarizes

the recommended equipment.
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Protection Type Recommended Equipment Specifications and Notes

Eye and Face Protection
Safety goggles and a face

shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield is recommended if there

is a splash hazard.

Hand Protection
Impervious, chemical-resistant

gloves

While specific breakthrough

times are not readily available,

it is crucial to use gloves rated

for protection against nitriles.

Always inspect gloves for

integrity before use.

Respiratory Protection
Air-purifying respirator (half or

full facepiece)

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary.[2] A

type ABEK (EN14387)

respirator filter is

recommended. For higher

concentrations or in situations

with inadequate ventilation, a

self-contained breathing

apparatus (SCBA) should be

used.

Body Protection Impervious protective clothing

This includes a lab coat,

chemical-resistant apron, and

potentially a chemical splash

suit depending on the scale of

work. Protective boots may

also be required.

Operational Plan: Safe Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.
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Ensure a safety shower and eye wash station are readily accessible.

Remove all potential ignition sources, including heat, sparks, and open flames.

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid breathing vapors or mist.

Do not allow the chemical to come into contact with skin, eyes, or clothing.

Use only non-sparking tools.[2]

Keep the container tightly closed when not in use.

3. Storage:

Store in a cool, dark, dry, and well-ventilated area.

Keep containers tightly closed.[2]

Store in a locked cabinet or area.

Incompatible materials to avoid include strong acids, strong bases, strong oxidizing agents,

and strong reducing agents.[1][2]

Emergency Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If the

individual feels unwell, call a POISON CENTER

or doctor immediately.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water. If

skin irritation occurs, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.

Ingestion

Immediately call a POISON CENTER or doctor.

Rinse the mouth with water. Do NOT induce

vomiting.[1][3]

Disposal Plan
Dispose of Trimethylacetonitrile and any contaminated materials as hazardous waste.

1. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other incompatible waste streams.

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," the chemical name

"Trimethylacetonitrile," and a description of the contents.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

3. Final Disposal:
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Arrange for disposal through an approved waste disposal company.[1]

Always follow local, regional, and national regulations for hazardous waste disposal.[2]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of Trimethylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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